Cas no 54001-35-3 (Ethanone, 2-bromo-1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]-)
54001-35-3 structure
Product Name:Ethanone, 2-bromo-1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]-
CAS No:54001-35-3
MF:C13H12BrNO2S
MW:326.208881378174
CID:1587202
Update Time:2024-09-12
Ethanone, 2-bromo-1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 2-bromo-1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]-
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- Inchi: 1S/C13H12BrNO2S/c1-8-12(11(16)7-14)18-13(15-8)9-3-5-10(17-2)6-4-9/h3-6H,7H2,1-2H3
- InChI Key: GQHCUHZCLRQOKI-UHFFFAOYSA-N
- SMILES: C(=O)(C1SC(C2=CC=C(OC)C=C2)=NC=1C)CBr
Computed Properties
- Exact Mass: 324.97726
Experimental Properties
- Density: 1.466±0.06 g/cm3(Predicted)
- Melting Point: 90-91 °C(Solv: ethanol (64-17-5))
- Boiling Point: 441.6±55.0 °C(Predicted)
- PSA: 39.19
- pka: 1.32±0.10(Predicted)
Ethanone, 2-bromo-1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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